N-cyclopentyl-6-(3-fluorophenyl)-2-(4-propionylpiperazin-1-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H24ClN5OS/c1-17-7-8-18(24)15-20(17)27-21(30)16-31-23-22(25-9-10-26-23)29-13-11-28(12-14-29)19-5-3-2-4-6-19/h2-10,15H,11-14,16H2,1H3,(H,27,30)
• InChI Key: ANYGTXUPVDCSLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC=CN=C2N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H24ClN5OS
• Molecular Weight: 454.0 g/mol
• CAS No.: 1030087-67-2

Description

N-cyclopentyl-6-(3-fluorophenyl)-2-(4-propionylpiperazin-1-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine is a useful research compound. Its molecular formula is C23H24ClN5OS and its molecular weight is 453.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of hybrid molecules containing various moieties, including the thiadiazole nucleus, has been explored for their antimicrobial, antilipase, and antiurease activities. Some compounds in this class have demonstrated good to moderate antimicrobial activity against tested microorganisms, indicating their potential as lead compounds for the development of new antimicrobial agents (Başoğlu et al., 2013).

Anticancer and Antitubercular Properties

Several studies have synthesized and evaluated the anticancer and antitubercular activities of imidazo[2,1-b][1,3,4]thiadiazoles derivatives. For instance, novel 2,6-disubstituted compounds have shown significant in vitro anticancer activity against specific cancer cell lines, suggesting their utility in cancer therapy (Noolvi et al., 2012). Additionally, certain imidazo[2,1-b][1,3,4]thiadiazole derivatives have demonstrated high inhibitory activity against Mycobacterium tuberculosis, offering a potential pathway for developing new antitubercular agents (Patel et al., 2017).

Antimicrobial and Pesticidal Applications

Research has also been directed towards assessing the antimicrobial activities of these compounds, including their efficacy against Mycobacterium smegmatis, indicating potential use in treating infections caused by mycobacteria (Yolal et al., 2012). Furthermore, the pesticidal activities of certain derivatives against mosquito larvae and phytopathogenic fungi have been explored, suggesting their application in agricultural pest and disease management (Choi et al., 2015).

Inhibitors of Biological Targets

Specific derivatives have been designed as inhibitors of key biological targets, such as the transforming growth factor-β type-I receptor kinase (ALK5), showcasing the potential of these molecules in modulating critical pathways involved in diseases like cancer (Patel et al., 2015).